5-bromospiro[2.4]heptane

• IUPAC Name: 6-bromospiro[2.4]heptane
• InChI: InChI=1S/C7H11Br/c8-6-1-2-7(5-6)3-4-7/h6H,1-5H2
• InChI Key: PDNXIHKXXLBEMP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC2)CC1Br
• Molecular Formula: C7H11Br
• Molecular Weight: 175.07 g/mol

Description

5-Bromospiro[2.4]heptane, also known as 5-bromo-2,4-dioxaspiro[2.4]heptane, is an organobromine compound that has been used in scientific research for a variety of applications. It is a cyclic brominated compound, which is composed of a seven-membered ring with one bromine atom and two oxygen atoms. This compound has been widely studied due to its interesting reactivity, which can be used to study a variety of chemical and biological processes.4]heptane.

Scientific Research Applications

5-Bromospiro[2.4]heptane has been widely used in scientific research due to its interesting reactivity. It has been used to study a variety of chemical and biological processes, such as the synthesis of novel compounds, the study of enzyme-catalyzed reactions, and the study of the mechanism of action of drugs. It has also been used to study the structure and function of proteins, and to develop new drugs and drug delivery systems.

Mechanism of Action

The mechanism of action of 5-bromospiro[2.4]heptane is not yet fully understood. However, it is believed that the bromine atom in the molecule is responsible for its reactivity. The bromine atom is believed to be able to form a bond with the oxygen atom in the molecule, which increases the reactivity of the molecule. This increased reactivity is believed to be responsible for the interesting reactivity of 5-bromospiro[2.4]heptane.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-bromospiro[2.4]heptane are not yet fully understood. However, it has been shown to have a variety of effects on enzymes and other proteins. It has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. It has also been shown to inhibit the activity of the enzyme lipoxygenase, which is responsible for the production of leukotrienes.

Advantages and Limitations for Lab Experiments

5-Bromospiro[2.4]heptane has a number of advantages and limitations for lab experiments. One of the main advantages is that it is relatively easy to obtain and is relatively inexpensive. Additionally, it is relatively stable and can be stored for long periods of time. However, it is also toxic and should be handled with care. Additionally, it is reactive and can react with other compounds, which can lead to unexpected results.

Future Directions

There are a number of potential future directions for 5-bromospiro[2.4]heptane. One potential direction is the development of new compounds based on the structure of 5-bromospiro[2.4]heptane. Additionally, further research could be done to better understand the mechanism of action of 5-bromospiro[2.4]heptane and its effects on enzymes and other proteins. Additionally, further research could be done to develop new drugs and drug delivery systems based on 5-bromospiro[2.4]heptane. Finally, further research could be done to better understand the potential toxicity of 5-bromospiro[2.4]heptane and to develop strategies to reduce its toxicity.

Synthesis Methods

5-Bromospiro[2.4]heptane can be synthesized using a variety of methods. One of the most common methods is the reaction of an alkyne with bromine. In this method, a brominating agent such as N-bromosuccinimide (NBS) is used to brominate the alkyne. The reaction is typically carried out in a solvent such as dichloromethane or acetonitrile. The reaction is typically carried out at room temperature and can be completed in a few hours. Other methods of synthesis include the reaction of a bromoalkene with an alkene, the reaction of an alkene with a brominating agent, and the reaction of an alkyne with a brominating agent.